molecular formula C9H14Br2O2 B15375685 6,11-Dibromo-1,4-dioxaspiro[4.6]undecane CAS No. 41330-04-5

6,11-Dibromo-1,4-dioxaspiro[4.6]undecane

Cat. No.: B15375685
CAS No.: 41330-04-5
M. Wt: 314.01 g/mol
InChI Key: ISSRFPWGCWTAFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,11-Dibromo-1,4-dioxaspiro[4.6]undecane is a brominated spiroacetal featuring a 1,4-dioxa ring system fused to a six-membered carbocycle (spiro[4.6] framework) with bromine substituents at positions 6 and 11. Bromination at these positions likely enhances molecular weight (estimated formula: C₉H₁₄Br₂O₂, exact mass ~312.9 g/mol) and influences reactivity, solubility, and bioactivity compared to non-halogenated counterparts .

Properties

CAS No.

41330-04-5

Molecular Formula

C9H14Br2O2

Molecular Weight

314.01 g/mol

IUPAC Name

6,11-dibromo-1,4-dioxaspiro[4.6]undecane

InChI

InChI=1S/C9H14Br2O2/c10-7-3-1-2-4-8(11)9(7)12-5-6-13-9/h7-8H,1-6H2

InChI Key

ISSRFPWGCWTAFR-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C2(C(C1)Br)OCCO2)Br

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Properties of Selected Spiroacetals

Compound Name Molecular Formula Exact Mass (g/mol) Key Substituents Bioactivity Notes
6,11-Dibromo-1,4-dioxaspiro[4.6]undecane C₉H₁₄Br₂O₂ ~312.9 Br (6, 11) Hypothesized cytotoxicity
6-Bromo-1,4-dioxaspiro[4.6]undecane C₉H₁₅BrO₂ 234.02554 Br (6) Precursor for synthesis
1,4-Dioxa-8-azaspiro[4.6]undecane C₈H₁₅NO₂ 157.110 N (8) Pharmaceutical scaffold
2,8-Dimethyl-1,7-dioxaspiro[5.5]undecane C₁₁H₂₀O₂ 184.146 CH₃ (2, 8) Volatile pheromone analog

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.